3,4-Difluoro-6-trifluoromethylaniline; 98%

• IUPAC Name: 4,5-difluoro-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C7H4F5N/c8-4-1-3(7(10,11)12)6(13)2-5(4)9/h1-2H,13H2
• InChI Key: VMBANTPGXUQMLI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)N)C(F)(F)F
• Molecular Formula: C7H4F5N
• Molecular Weight: 197.10 g/mol

Description

3,4-Difluoro-6-trifluoromethylaniline, or DFTMA, is a chemical compound with the molecular formula C6H4F6N. It is an aromatic amine that has been used in a variety of scientific research applications, including synthesis and lab experiments. This compound has been used as a precursor to a number of important compounds, such as 4-amino-3,5-difluorobenzoic acid, which has been used in the synthesis of pharmaceuticals.

Scientific Research Applications

DFTMA has been used in a variety of scientific research applications. It has been used as a precursor in the synthesis of pharmaceuticals, such as 4-amino-3,5-difluorobenzoic acid. It has also been used as a reagent in the synthesis of other compounds, such as 2-fluoro-6-trifluoromethylaniline. Additionally, it has been used in the synthesis of a variety of compounds that have been used in the study of organic chemistry, such as 2-fluoro-4-trifluoromethylaniline.

Mechanism of Action

DFTMA is an aromatic amine that acts as a nucleophile in organic reactions. It is capable of reacting with electrophiles, such as alkenes, to form new carbon-carbon bonds. Additionally, it can react with other nucleophiles, such as alcohols, to form new carbon-oxygen bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFTMA have yet to be fully studied. However, it is known that DFTMA has been used in a variety of scientific research applications, including synthesis and lab experiments. It is believed that the compound may have some biological activity, but further research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

DFTMA has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a stable compound that can be stored for long periods of time without decomposition. However, it is also a relatively toxic compound and should be handled with care. Additionally, it is not soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on DFTMA. One potential direction is to further investigate its biochemical and physiological effects. Additionally, further research could be done to investigate its use as a precursor in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be done to investigate its potential uses in organic synthesis and lab experiments. Finally, further research could be done to investigate the potential toxicity of DFTMA and to develop methods to reduce its toxicity.

Synthesis routes and methods

Procedure details

225 g of 2,4,5-trifluorobenzotrifluoride in 600 ml of tetrahydrofuran were initially introduced into an autoclave and it was pressurized using 100 ml of liquid ammonia. The mixture was heated at 140° C. for 8 hours with stirring at 400 rpm and then cooled to 20° C. After releasing the pressure of the unused ammonia, the batch was distilled. 37 g of 4,5-difluoro-2-aminobenzotrifluoride were obtained in the forerun. The main amount distilled at 78° C./18 mbar and is, according to NMR spectroscopic findings, 2,5-difluoro-4-amino-benzotrifluoride (nD20 : 1.4560) having a yield of 154 g.